Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-8-carboxylate

• IUPAC Name: methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-8-carboxylate
• InChI: InChI=1S/C15H11FN2O2/c1-20-15(19)12-3-2-8-18-9-13(17-14(12)18)10-4-6-11(16)7-5-10/h2-9H,1H3
• InChI Key: QVDXFLRQZASITI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CN2C1=NC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C15H11FN2O2
• Molecular Weight: 270.26 g/mol

Description

Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-8-carboxylate (MFIPC) is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound with potential applications in various fields such as medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

Synthesis and Chemical Properties

• New Methods for Preparing Related Compounds : Research has developed new methods for preparing compounds related to Methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyridine-8-carboxylate, emphasizing the significance of the imidazo[1,2-a]pyridine pharmacophore in various bioactive compounds. A novel method allows for direct oxidizing of the methyl group in certain compounds without preliminary protection of the amino group, showcasing a one-pot synthesis approach for efficient production (Lifshits, Ostapchuk, & Brel, 2015).

Fluorescence Applications

• Fluorescence Switching and pH-Sensors : Imidazo[1,5-a]pyridinium ions, related structurally to this compound, have been identified as highly emissive and water-soluble fluorophores. They are accessed by efficient synthesis and exhibit distinct de-excitation pathways, making them suitable for fluorescence turn-on or ratiometric response to pH change, highlighting their potential in creating pH sensors (Hutt et al., 2012).

Therapeutic Applications and Bioactivity

• Anticancer Properties : Novel selenylated imidazo[1,2-a]pyridines have shown promising activity against breast cancer cells, highlighting the cytotoxicity and potential therapeutic application of compounds within the same chemical family as this compound. These compounds exhibit mechanisms such as inhibition of cell proliferation, DNA cleavage, and apoptosis induction, marking them as potential prototypes for breast cancer treatment (Almeida et al., 2018).